Cas no 22574-58-9 (4-(Hydroxymethyl)-3-methylphenol)

• Product Name: 4-(Hydroxymethyl)-3-methylphenol
• CAS No: 22574-58-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD07783704
• CID: 1410819
• Update Time: 2025-04-24

4-(Hydroxymethyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-hydroxy-2-methyl-
• 4-(hydroxymethyl)-3-methylphenol
• 4-(Hydroxymethyl)-3-methylphenol

• MDL： MFCD07783704
• Inchi： 1S/C8H10O2/c1-6-4-8(10)3-2-7(6)5-9/h2-4,9-10H,5H2,1H3
• InChI Key： MEIVQIJCALKJAE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 138.0681
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 4-(Hydroxymethyl)-3-methylphenol

Benzenemethanol, 4-Hydroxy-2-Methyl- (CAS No. 22574-58-9)

Benzenemethanol, 4-Hydroxy-2-Methyl-, also known by its CAS number 22574-58-9, is a versatile organic compound with significant applications in various fields of chemistry and industry. This compound, with the molecular formula C₈H₁₀O₂, is characterized by its unique structure, which includes a benzene ring substituted with a hydroxyl group at the 4-position and a methyl group at the 2-position, along with a methanol group attached to the benzene ring.

The synthesis of Benzenemethanol, 4-Hydroxy-2-Methyl- involves several methodologies, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the reaction under mild conditions, making the process more sustainable.

One of the most notable applications of Benzenemethanol, 4-Hydroxy-2-Methyl- is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antioxidants and anti-inflammatory agents. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a precursor for developing novel drugs targeting neurodegenerative diseases.

In addition to its pharmaceutical uses, Benzenemethanol, 4-Hydroxy-2-Methyl- finds application in the fragrance and flavor industries due to its pleasant aroma and stability under varying conditions. It is commonly used in perfumes, cosmetics, and food additives to enhance sensory appeal without compromising safety standards.

Recent research has also focused on the environmental impact of Benzenemethanol, 4-Hydroxy-2-Methyl-, particularly its biodegradation patterns and toxicity profiles. Studies conducted by environmental scientists have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds.

The structural properties of Benzenemethanol, 4-Hydroxy-2-Methyl-, such as its hydroxyl and methyl substituents on the benzene ring, contribute to its reactivity in various chemical reactions. These substituents influence the compound's ability to participate in hydrogen bonding and electrophilic aromatic substitution reactions, which are critical in many industrial processes.

Moreover, Benzenemethanol, 4-Hydroxy-2-Methyl-, has been explored for its potential in materials science applications. Researchers have investigated its use as a building block for synthesizing advanced polymers and organic materials with tailored properties for electronic devices and sensors.

In conclusion, Benzenemethanol, 4-Hydroxy-2-Methyl-, CAS No. 22574-58-, is a multifaceted compound with wide-ranging applications across diverse industries. Its chemical structure provides a foundation for innovative research and development efforts aimed at enhancing its utility while minimizing environmental concerns.